Cas no 167906-75-4 (Taxachitriene B)

• Product Name: Taxachitriene B
• CAS No: 167906-75-4
• MF: C₃₀H₄₂O₁₂
• MW: 594.648447695156
• CID: 157809
• PubChem ID: 101702750
• Update Time: 2024-11-26

Taxachitriene B Chemical and Physical Properties

Names and Identifiers

• Bicyclo[9.3.1]pentadeca-3,8,14-triene-2,3,5,7,10,13-hexol,8-(hydroxymethyl)-4,14,15,15-tetramethyl-, 2,3,5,7,13-pentaacetate,(2R,3E,5S,7S,8E,10S,11R,13S)-
• Taxachitriene B
• Bicyclo[9.3.1]pentadeca-3,8,14-triene-2,3,5,7,10,13-hexol,8-(hydroxymethyl)-4,14,15,15-tetramethyl-, 2,3,5,7,13-pentaacetate,
• (+)-Taxachitriene B
• Bicyclo[9.3.1]pentadeca-3,8,14-triene-2,3,5,7,10,13-hexol,8-(hydroxymethyl)-4,14,15,15-tetramethyl-, 2,3,5,7,13-pentaacetate,[2R-(2R*,3E,5S*,7S*,8E,10S*,11R*,13S*)]-
• CID 101702750
• Bicyclo[9.3.1]pentadeca-3,8,14-triene-2,3,5,7,10,13-hexol, 8-(hydroxymethyl)-4,14,15,15-tetramethyl-, 2,3,5,7,13-pentaacetate, (2R,3E,5S,7S,8E,10S,11R,13S)-
• 167906-75-4
• (-)-Taxachitriene B
• [2,3,5,7-Tetraacetyloxy-10-hydroxy-8-(hydroxymethyl)-4,14,15,15-tetramethyl-13-bicyclo[9.3.1]pentadeca-1(14),3,8-trienyl] acetate

• Inchi： 1S/C30H42O12/c1-14-24(38-16(3)32)11-22-23(37)10-21(13-31)26(40-18(5)34)12-25(39-17(4)33)15(2)28(41-19(6)35)29(42-20(7)36)27(14)30(22,8)9/h10,22-26,29,31,37H,11-13H2,1-9H3/b21-10+,28-15-/t22-,23-,24-,25-,26-,29+/m0/s1
• InChI Key： HTILKAOQIFDEET-LBAPPZQKSA-N
• SMILES： O(C(C)=O)[C@@H]1C(C)=C2[C@H](C(=C(C)[C@H](C[C@@H](C(CO)=C[C@@H]([C@H](C1)C2(C)C)O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O |c:9,t:17|

Computed Properties

• Exact Mass: 594.26762677g/mol
• Monoisotopic Mass: 594.26762677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172
• XLogP3: 1.12

Experimental Properties

• Color/Form: Powder
• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 676.5±55.0 °C(Predicted)
• pka: 13.57±0.70(Predicted)

Taxachitriene B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives